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Abstract
Neodymium-146 (¹⁴⁶Nd), a stable isotope of neodymium, serves as a critical starting material

for the production of the radioisotope Promethium-147 (¹⁴⁷Pm). This technical guide provides

an in-depth overview of the applications of ¹⁴⁶Nd, focusing primarily on the production of ¹⁴⁷Pm

and its subsequent uses in medical and industrial fields. The document details the experimental

protocols for ¹⁴⁷Pm production, including neutron irradiation of ¹⁴⁶Nd and subsequent chemical

separation. Quantitative data on nuclear reactions and decay properties are summarized in

structured tables. Furthermore, this guide explores the applications of ¹⁴⁷Pm, particularly in

betavoltaic power sources for medical devices, and touches upon its potential in medical

imaging and targeted radionuclide therapy. Diagrams illustrating the production workflow and

decay pathways are provided to enhance understanding.

Introduction to Neodymium-146
Neodymium-146 is one of the seven naturally occurring isotopes of neodymium, with a natural

abundance of approximately 17.2%.[1] It is a stable isotope, making it safe to handle and

transport before its transmutation. The primary significance of ¹⁴⁶Nd in scientific and industrial

applications lies in its ability to be converted into the valuable radioisotope Promethium-147

through neutron capture.[2][3]

Physical and Chemical Properties of Neodymium-146
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A summary of the key physical and nuclear properties of Neodymium-146 is presented in

Table 1.

Property Value

Symbol ¹⁴⁶Nd

Atomic Number (Z) 60

Mass Number (A) 146

Atomic Mass (Da) 145.9131169

Natural Abundance (%) 17.2

Half-life Stable

Spin 0

Neutron Cross-Section (Thermal) 1.48 ± 0.05 barns

Resonance Integral 2.56 ± 0.25 barns

Data sourced from multiple references.[1][4]

Production of Promethium-147 from Neodymium-
146
The principal application of Neodymium-146 is its use as a target material for the production of

Promethium-147.[2][3] This process involves the neutron irradiation of an enriched ¹⁴⁶Nd target,

typically in a high-flux nuclear reactor.[4][5]

Nuclear Reaction and Decay Pathway
The production of ¹⁴⁷Pm from ¹⁴⁶Nd follows a two-step process:

Neutron Capture: A ¹⁴⁶Nd nucleus captures a thermal neutron, transmuting into the

radioactive isotope Neodymium-147 (¹⁴⁷Nd). ¹⁴⁶Nd (n,γ) ¹⁴⁷Nd

Beta Decay: The newly formed ¹⁴⁷Nd is unstable and undergoes beta decay with a half-life of

approximately 11 days to form Promethium-147.[1][6] ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ + ν̅e
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The following diagram illustrates this production pathway.
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Production Pathway of Promethium-147 from Neodymium-146.

Experimental Protocol: Irradiation of Neodymium-146
A detailed experimental protocol for the production of ¹⁴⁷Pm involves the following key steps:

Target Preparation: Highly enriched ¹⁴⁶Nd, typically in the form of Neodymium Oxide

(Nd₂O₃), is encapsulated in a suitable container, such as a quartz ampoule, which is then

placed in an aluminum capsule.[7]

Irradiation: The encapsulated target is irradiated in a high-flux nuclear reactor, such as the

High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[4][5] The neutron flux

and irradiation time are critical parameters that determine the yield of ¹⁴⁷Nd. Optimal

production is often achieved with irradiation cycles of approximately 24 days.[8][9]

Cooling: Following irradiation, the target is allowed to "cool" for a period. This allows for the

decay of short-lived radioisotopes and for the ¹⁴⁷Nd to decay into ¹⁴⁷Pm. A decay period of at

least 150 days may be necessary to effectively measure the resulting ¹⁴⁷Pm.[6]

Experimental Protocol: Separation of Promethium-147
After irradiation and cooling, the ¹⁴⁷Pm must be chemically separated from the remaining ¹⁴⁶Nd

target material and other radioisotopic impurities. A common and effective method is

chromatography.[10][11]

Dissolution: The irradiated target material is dissolved to form an acidic solution, typically

using hydrochloric acid (HCl).[10]

Chromatographic Separation: The acidic solution is loaded onto a chromatographic

separation apparatus. A frequently used resin is di(2-ethylhexyl)orthophosphoric acid
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(HDEHP) adsorbed on a support material.[7][10]

Elution: The apparatus is eluted with an eluant solution, such as increasing concentrations of

HCl, to chromatographically separate the ¹⁴⁷Pm from the neodymium.[10]

The following diagram illustrates the general workflow for the production and separation of

Promethium-147.
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Workflow for the Production and Separation of Promethium-147.

Quantitative Data: Yield and Purity
The yield of ¹⁴⁷Pm is dependent on several factors, including the enrichment of the ¹⁴⁶Nd

target, the neutron flux, the irradiation duration, and the cooling time.

Parameter Value Reference

¹⁴⁷Pm Yield (1-cycle irradiation,

~24 days)

Reaches a maximum of 101.8

MBq/mg (2.75 mCi/mg) at 60

days post-bombardment.

[8][9]

Experimental Yield of ¹⁴⁷Pm
Ranged from 123 to 959

µCi/mg of ¹⁴⁶Nd.
[7]

Gamma spectroscopy is a crucial analytical technique used to determine the identity and

quantity of gamma-emitting radioisotopes present in the irradiated sample, ensuring the purity

of the final ¹⁴⁷Pm product.[7][12][13]

Applications of Promethium-147
Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years.[7] Its radioactive

decay is characterized by the emission of beta particles with a maximum energy of 224.5 keV

and an average energy of approximately 62 keV.[7] It emits an extremely weak gamma-ray at

121 keV.[7] These properties make it suitable for a variety of applications, particularly where a

long-lasting, reliable, and compact power source is required.

Betavoltaic Batteries for Medical Devices
A significant application of ¹⁴⁷Pm is in betavoltaic batteries. These devices convert the energy

of beta particles directly into electrical power using a semiconductor junction.[14]

Pacemakers: Historically, ¹⁴⁷Pm-powered betavoltaic batteries were used to energize cardiac

pacemakers due to their long operational lifetime, reducing the need for frequent

replacement surgeries.[15]
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Other Medical Implants: The technology holds promise for powering other low-power, long-

life implantable medical devices.[15]

The following diagram illustrates the basic principle of a betavoltaic cell.

¹⁴⁷Pm Source
(Beta Emitter)

Semiconductor
(p-n junction)

β⁻ particles create
electron-hole pairs Electric Current

Separation of charges
by p-n junction
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Principle of a Promethium-147 Betavoltaic Cell.

Medical Imaging and Therapy
While the primary medical application of ¹⁴⁷Pm from ¹⁴⁶Nd is in power sources, other

promethium isotopes have potential in medical imaging and therapy.

Targeted Radionuclide Therapy: Promethium isotopes are considered hepatotropic, meaning

they can selectively accumulate in organs rich in reticuloendothelial elements.[16] This

property makes them potential candidates for targeted radionuclide therapy, where a

radioactive isotope is delivered specifically to cancer cells.[17] Promethium-149, for

example, is a medium-energy beta emitter that has been investigated for receptor-targeted

radiotherapy.[18]

Radioactive Imaging: There is potential for using promethium isotopes in radioactive

imaging.[19] For instance, ¹⁴²Pm has been used in an in vivo generator for preclinical

positron emission tomography (PET).[18]

Industrial Applications
Promethium-147 also finds use in various industrial settings:

Thickness Gauges: The beta radiation from ¹⁴⁷Pm is used in industrial gauges to measure

the thickness of thin materials such as films and coatings.[5]

Luminous Paints: ¹⁴⁷Pm can be used as an activation source in radioluminescent paints,

providing a long-lasting light source without external power.[18]
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Other Potential Applications of Neodymium-146
While the production of ¹⁴⁷Pm is the dominant application, enriched ¹⁴⁶Nd has other potential

uses:

Isotopic Abundance References: Neodymium-146 can be used in the preparation of isotopic

abundance references for mass spectrometry and other analytical techniques.[3]

Tracer Studies: As a stable isotope, ¹⁴⁶Nd can potentially be used as a tracer in geological

and environmental studies to understand various processes.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary application, the

magnetic properties of neodymium isotopes can be studied using NMR spectroscopy,

although this is a highly specialized area of research.[15][20][21]

Conclusion
Neodymium-146 is a stable isotope of significant strategic importance due to its role as the

precursor for the production of Promethium-147. The well-established protocols for neutron

irradiation and subsequent chemical separation allow for the reliable production of high-purity

¹⁴⁷Pm. The unique properties of ¹⁴⁷Pm as a long-lived, low-energy beta emitter have led to its

successful application in betavoltaic batteries for critical medical devices and various industrial

instruments. Further research into other promethium isotopes derived from neodymium targets

may open new avenues in targeted radionuclide therapy and medical imaging. The continued

availability of enriched Neodymium-146 is therefore crucial for advancing these technologies

and supporting research and development in the fields of medicine, energy, and materials

science.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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